Cas no 192524-32-6 (Ethyl 3-oxocyclononane-1-carboxylate)

• Product Name: Ethyl 3-oxocyclononane-1-carboxylate
• CAS No: 192524-32-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 2787650
• Update Time: 2023-08-07

Ethyl 3-oxocyclononane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxocyclononane-1-carboxylate
• 3-Oxocyclononanecarboxylic acid ethyl ester

• Inchi： 1S/C12H20O3/c1-2-15-12(14)10-7-5-3-4-6-8-11(13)9-10/h10H,2-9H2,1H3
• InChI Key： AASVSTZJTSOBRU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(CCCCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4